

Pitolisant controlled substance status versus other narcolepsy drugs

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pitolisant

CAS No.: 362665-56-3

Cat. No.: S635256

Get Quote

Regulatory Schedules & Abuse Potential of Narcolepsy Drugs


The table below compares the regulatory status and key pharmacological profiles of common narcolepsy treatments. **Pitolisant** is distinct as the only non-scheduled medication.

Drug	CSA Schedule	FDA-Approved for Narcolepsy	Mechanism of Action (Primary)	Abuse Potential
Pitolisant (Wakix)	Not a controlled substance [1] [2]	Yes (2019) [3]	Histamine H3 receptor inverse agonist [3]	Low / Minimal reported risk; not classified as a controlled substance [3] [4]
Modafinil (Provigil)	Schedule IV [2]	Yes [2]	Dopamine reuptake inhibitor [5] [6]	Low potential for abuse relative to Schedule III drugs [2]

Drug	CSA Schedule	FDA-Approved for Narcolepsy	Mechanism of Action (Primary)	Abuse Potential
Amphetamine	Schedule II [5]	Yes (implied) [5]	Increases monoamine release (Dopamine > Norepinephrine) [5]	High addiction potential [5]
Methylphenidate	Schedule II [5]	Yes (implied) [5]	Blocks monoamine uptake (Dopamine > Norepinephrine) [5]	Notable addiction potential [5]
Sodium Oxybate (Xyrem)	Schedule III [5]	Yes [5]	Acts on GABA-B receptors [5]	Potential for abuse and dependence

Pitolisant's Unique Mechanism of Action

Pitolisant's status as a non-controlled substance is intrinsically linked to its novel mechanism, which differs fundamentally from traditional stimulants. The diagram below illustrates its wake-promoting pathway.



[Click to download full resolution via product page](#)

Figure 1. Pitolisant's wake-promoting mechanism via H3 receptor antagonism.

As shown above, **Pitolisant** works as a **histamine H3 receptor inverse agonist** [3] [4]. This action blocks the auto-receptor's inhibitory feedback, increasing the synthesis and release of endogenous histamine, a key wake-promoting neurotransmitter [4] [6]. It also indirectly boosts the release of other neurotransmitters like acetylcholine, dopamine, and norepinephrine [4]. This mechanism stabilizes the brain's natural wakefulness pathways without inducing the massive surge in dopamine associated with high abuse potential, explaining its non-scheduled status [3].

Experimental Data & Clinical Comparisons

Clinical trials and meta-analyses have directly compared **Pitolisant** to other agents like modafinil, providing quantitative data on its efficacy and safety profile.

- **Study Design:** A **network meta-analysis** systematically reviewed randomized controlled trials (RCTs) to compare the efficacy and safety of **Pitolisant** and modafinil [7].
- **Key Efficacy Endpoints:**
 - **Excessive Daytime Sleepiness (EDS):** Measured by change in the **Epworth Sleepiness Scale (ESS)**, where a higher score indicates more sleepiness.
 - **Cataplexy:** Measured by the change in the **weekly rate of cataplexy attacks**.
 - **Objective Wakefulness:** Measured by the **Maintenance of Wakefulness Test (MWT)**, which records the time a person can stay awake.
- **Safety Endpoint:** The incidence of **treatment-emergent adverse events (TEAEs)** was used to estimate overall safety [7].

Results Summary:

- **Efficacy:** **Pitolisant** was **non-inferior to modafinil** in relieving EDS. Furthermore, it was **significantly superior to modafinil** in reducing cataplexy attacks [7] [6].
- **Safety:** The risk ratio for TEAEs for **Pitolisant** versus modafinil was **0.86**, favoring **Pitolisant** and confirming its non-inferior safety profile [7].
- **Clinical Impact:** A separate post-hoc analysis of two RCTs (HARMONY 1 and HARMONY CTP) reported that the **Number Needed to Treat (NNT)** for **Pitolisant** was **3–5** for EDS and **3–4** for cataplexy, indicating a robust clinical effect [8].

Key Takeaways for Research and Development

- **Pitolisant's primary advantage** in the narcolepsy treatment landscape is its **non-controlled status**, attributed to a novel wake-promoting mechanism that appears to carry minimal abuse liability [3] [4].
- Its **dual efficacy** for both excessive daytime sleepiness and cataplexy—symptoms typically requiring multiple drug classes—presents a significant therapeutic benefit [7] [6].
- The **favorable benefit/risk profile** and low Number Needed to Treat (NNT) demonstrated in clinical analyses support its consideration as a first-line treatment for adults with narcolepsy [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Uses, Side Effects & Warnings Pitolisant [drugs.com]

2. Modafinil vs Pitolisant Comparison [drugs.com]
3. - Wikipedia Pitolisant [en.wikipedia.org]
4. Pitolisant and Other Histamine-3 Receptor Antagonists—An ... [pmc.ncbi.nlm.nih.gov]
5. A Practical Guide to the Therapy of Narcolepsy and ... [pmc.ncbi.nlm.nih.gov]
6. , a novel histamine-3 receptor competitive antagonist, and... pitolisant [pmc.ncbi.nlm.nih.gov]
7. Comparison of modafinil and pitolisant in narcolepsy [pmc.ncbi.nlm.nih.gov]
8. Clinical Impact of Pitolisant on Excessive Daytime ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Pitolisant controlled substance status versus other narcolepsy drugs]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b635256#pitolisant-controlled-substance-status-versus-other-narcolepsy-drugs>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com